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Compound of Interest

6-Bromoquinolin-8-OL
Compound Name:
hydrobromide

Cat. No.: B14022421

Get Quote

Executive Summary: Immediate Action Directives

6-Bromoquinolin-8-ol hydrobromide (approximate CAS: 5332-25-2 for parent; salt forms

vary) represents a dual-hazard waste stream: Halogenated Organic Toxicity and Corrosivity
(Acidic).[11[2][31[4]

Critical Prohibition: Do NOT dispose of this compound down the drain or in general trash. It is
toxic to aquatic life and releases corrosive hydrogen bromide fumes upon thermal
decomposition.[1][4]

Disposal Pathway: The only authorized disposal method is High-Temperature Incineration with
flue gas scrubbing (to capture bromine/HBr) via a licensed hazardous waste contractor.[1][4]

Chemical Safety & Hazard Profile

Before handling waste, verify the material properties.[1][2][4] This compound combines the
biological activity of hydroxyquinolines with the corrosivity of hydrobromic acid.[1][3][4]
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Parameter

Specification

Operational Implication

Chemical Class

Halogenated Heterocycle /
Acid Salt

Must be segregated from

oxidizers and strong bases.[1]

[4]

Hazards (GHS)

Danger[3][4][5] * Skin Corr.[1]
[4][5][6][7][8] 1B / Irrit. 2
(H314/H315) [1][3] » Eye Dam.
1 (H318) [1][3][4][9] * Aquatic
Acute 1 (H400)

Full PPE required.[1][3][4]
Material is corrosive to tissue

and toxic to the environment.

[1]14]

Physical State

Solid (Crystalline powder)

Dust inhalation risk.[1][3][4][7]
[10] Use a fume hood for

transfer.[1]

Incompatibilities

Strong Oxidizers, Strong

Bases

Exothermic Risk: Mixing with
bases neutralizes the HBr but
generates heat; mixing with
oxidizers releases bromine
gas.[2][4]

EPA Waste Code

Not P- or U-Listed specifically.
[1][4] Likely D002 (Corrosive) if
pH < 2.[1]

Classify as "Non-RCRA
Regulated" unless
characteristic testing proves
otherwise, but treat as

Hazardous Halogenated.

Detailed Disposal Protocol
Phase 1: Waste Characterization & Segregation

The Scientific Logic: Halogenated compounds require specific incineration temperatures
(>1100°C) to prevent the formation of dioxins/furans.[1][3][4] The hydrobromide moiety adds
acidity, requiring acid-resistant containment.[1][2][3]

e Segregation: Isolate this waste from:

© 2026 BenchChem. All rights reserved. 2/8

Tech Support


https://www.nyu.edu/content/dam/nyu/environmentalHealthSafety/documents/listed_wastes.pdf
https://www.dwk.com/chemical-compatibility-calculator
https://www.phmsa.dot.gov/sites/phmsa.dot.gov/files/docs/172_101_appa.pdf
https://www.dwk.com/chemical-compatibility-calculator
https://www.fishersci.com/store/msds?partNumber=AAH5511103&productDescription=6-BROMOQUINOLINE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.nyu.edu/content/dam/nyu/environmentalHealthSafety/documents/listed_wastes.pdf
https://www.dwk.com/chemical-compatibility-calculator
https://www.fishersci.com/store/msds?partNumber=AAH5511103&productDescription=6-BROMOQUINOLINE+1G&vendorId=VN00024248&countryCode=US&language=en
https://mmbio.byu.edu/0000017b-413c-d95f-a1ff-5dbf873f0001/sds-sheets-8-hydroxyquinolin-cr-acs-100g-pdf-pdf
https://www.sigmaaldrich.com/SG/en/sds/aldrich/652024
https://cdn.caymanchem.com/cdn/msds/25330m.pdf
https://www.nyu.edu/content/dam/nyu/environmentalHealthSafety/documents/listed_wastes.pdf
https://www.phmsa.dot.gov/sites/phmsa.dot.gov/files/docs/172_101_appa.pdf
https://www.nyu.edu/content/dam/nyu/environmentalHealthSafety/documents/listed_wastes.pdf
https://www.phmsa.dot.gov/sites/phmsa.dot.gov/files/docs/172_101_appa.pdf
https://www.dwk.com/chemical-compatibility-calculator
https://www.carlroth.com/medias/SDB-2557-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNzEzNzB8YXBwbGljYXRpb24vcGRmfGFEQTVMMmd6TUM4NU1UZ3pOVEE0TWpZM01ETTRMMU5FUWw4eU5UVTNYMGxGWDBWT0xuQmtaZ3wzODY3MzYxYWM5MDg2ZGRlNjE1MTQ2NzI5MWZjMzJiNTA5MjIwODg5ZjRiZmEzNDEyOGQ4MjY2N2U2YTMxM2I1
https://www.nyu.edu/content/dam/nyu/environmentalHealthSafety/documents/listed_wastes.pdf
https://www.phmsa.dot.gov/sites/phmsa.dot.gov/files/docs/172_101_appa.pdf
https://www.dwk.com/chemical-compatibility-calculator
https://www.nyu.edu/content/dam/nyu/environmentalHealthSafety/documents/listed_wastes.pdf
https://www.dwk.com/chemical-compatibility-calculator
https://www.nyu.edu/content/dam/nyu/environmentalHealthSafety/documents/listed_wastes.pdf
https://www.phmsa.dot.gov/sites/phmsa.dot.gov/files/docs/172_101_appa.pdf
https://www.dwk.com/chemical-compatibility-calculator
https://www.sigmaaldrich.com/SG/en/sds/aldrich/652024
https://www.sigmaaldrich.com/HK/en/sds/aldrich/b65705?userType=undefined
https://www.nyu.edu/content/dam/nyu/environmentalHealthSafety/documents/listed_wastes.pdf
https://deq.mt.gov/files/Land/Hazwaste/AR-BR_DOCUMENTS/01_Documents/EPA_Hazardous_Waste_Codes.pdf
https://www.dwk.com/chemical-compatibility-calculator
https://www.nyu.edu/content/dam/nyu/environmentalHealthSafety/documents/listed_wastes.pdf
https://www.dwk.com/chemical-compatibility-calculator
https://www.nyu.edu/content/dam/nyu/environmentalHealthSafety/documents/listed_wastes.pdf
https://www.nyu.edu/content/dam/nyu/environmentalHealthSafety/documents/listed_wastes.pdf
https://www.phmsa.dot.gov/sites/phmsa.dot.gov/files/docs/172_101_appa.pdf
https://www.dwk.com/chemical-compatibility-calculator
https://www.nyu.edu/content/dam/nyu/environmentalHealthSafety/documents/listed_wastes.pdf
https://deq.mt.gov/files/Land/Hazwaste/AR-BR_DOCUMENTS/01_Documents/EPA_Hazardous_Waste_Codes.pdf
https://www.phmsa.dot.gov/sites/phmsa.dot.gov/files/docs/172_101_appa.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14022421?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

Safety O ing Guid
BE“GHE ° etyCheE)keAI\‘/?iESISy& Itjrilcineg

o Non-halogenated solvents (prevents cross-contamination of fuel-blending streams).[1][3]

[4]
o Strong bases (NaOH, KOH) to prevent uncontrolled neutralization.[1][2][3][4]
o Metals (Aluminum, Magnesium) to prevent hydrogen gas generation.[1][2][3][4]
Phase 2: Containerization
Protocol:
e Select Container: Use HDPE (High-Density Polyethylene) or Glass containers.[1]

o Why? HBr attacks many metals.[1] HDPE is impact-resistant and chemically inert to dilute

hydrobromic acid salts.[1]
e Solid Waste:
o Place the solid powder directly into a wide-mouth HDPE jar.[1]

o Do not dissolve in solvent solely for disposal (this increases waste volume and cost).[1][3]
[4]

e Liquid Waste (Mother Liquor/Rinsate):

o If the compound is dissolved in a solvent (e.g., Methanol/Ethanol), collect in a

Halogenated Solvent waste carboy.[2][3][4]

o Crucial Step: Check pH.[1][4][6] If pH < 3, tag as "Acidic Halogenated Waste".[1][2][4]

Phase 3: Labeling & Hand-off

Self-Validating Step: The label must answer "What is it?"[1][2][3][4] and "What will it do?"
without opening the bottle.

o Label Text:
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Operational Workflow: Decision Logic

The following diagram illustrates the decision matrix for disposing of 6-Bromoquinolin-8-ol
hydrobromide based on its physical state.
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Waste: 6-Bromoquinolin-8-OL HBr

Determine Physical State

Pure Compound

Solid / Powder Solution / Mother Liquor

Container: Wide-mouth HDPE Container: Safety Carboy (HDPE/Glass)
Label: Toxic Solid, Corrosive pH <3 pH>=3
Label: Acidic Halogenated Waste Label: Halogenated Solvent Waste

Hand-off to EHS / Incineration

Click to download full resolution via product page
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Figure 1: Decision matrix for segregating and packaging 6-Bromoquinolin-8-ol hydrobromide
waste streams.

Emergency Procedures (Spill Response)

In the event of a benchtop spill, causality dictates that we neutralize the acid before collecting
the solid to prevent fume generation.[2][3][4]

o PPE: Neoprene gloves, safety goggles, lab coat.[1][2] Respiratory protection (N95 or
respirator) if dust is visible.[1][3][4]

e Containment: Cover spill with a Sodium Carbonate (Soda Ash) or Calcium Carbonate spill
kit.[1][4]

o Mechanism:[4][6]
[1114]
o Observation: Wait for bubbling (CO2 release) to cease.[1][4]

o Collection: Sweep the neutralized paste into a disposable container. Label as "Spill Debris:
Halogenated/Neutralized".[1][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Proper Disposal Procedures: 6-Bromoquinolin-8-ol
Hydrobromide[1][2][3][4]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14022421/docs#proper-disposal-procedures-6-
bromoquinolin-8-ol-hydrobromide-1-2-3-4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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